Cas no 3215-70-1 (Hexoprenaline)

• Product Name: Hexoprenaline
• CAS No: 3215-70-1
• MF: C₂₂H₃₂N₂O₆
• MW: 420.499286651611
• CID: 93695
• PubChem ID: 3609
• Update Time: 2025-06-11

Hexoprenaline Chemical and Physical Properties

Names and Identifiers

• Hexoprenaline
• 4-[2-[6-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]hexylamino]-1-hydroxyethyl]benzene-1,2-diol
• (+/-)-Hexoprenaline
• 1,2-Benzenediol,4,4'-(1,6-hexanediylbis(imino(1-hydroxy-2,1-ethanediyl)))bis
• 4,4'-[1,6-hexanediylbis[imino(1-hydroxy-2,1-ethanediyl)]]bis-1,2-benzenediol
• Esoprenalina [DCIT]
• Etoscol
• Ginipral
• Gynipral
• Hexoprenaline [INN:BAN]
• Hexoprenalino [INN-Spanish]
• Hexoprenalinum [INN-Latin]
• N,N'-bis[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]hexamethylenediamine
• HEXOPRENALINE SULPHATE
• 1,2-Benzenediol,4,4'-[1,6-hexanediylbis[imino(1-hydroxy-2,1-ethanediyl)]]bis-
• HEXOPRENALINESULPHATE
• Hexoprenalino
• SCHEMBL121449
• St1512
• CHEMBL1589896
• DTXSID7048322
• J-018657
• alpha,alpha'-(Hexamethylenebis(iminomethylene))bis(3,4-dihydroxybenzylalcohol)
• St-1512
• DB08957
• Ipradol (TN)
• Ipradol
• G9L6B3W684
• NCGC00167522-01
• 1,2-Benzenediol, 4,4'-(1,6-hexanediylbis(imino(1-hydroxy-2,1-ethanediyl)))bis-
• Esoprenalina
• HEXOPRENALINE [MI]
• UNII-G9L6B3W684
• Hexoprenaline (INN)
• 3215-70-1(free base)
• HEXOPRENALINE [WHO-DD]
• AKOS040746895
• D08039
• HEXOPRENALINE [INN]
• Hexoprenalinum
• 3215-70-1
• NS00003917
• Q4134964
• 1,12-Bis(3,4-dihydroxyphenyl)-3,10-diaza-1,12-dodecandiol
• Hexoprenalin

• Inchi： 1S/C22H32N2O6/c25-17-7-5-15(11-19(17)27)21(29)13-23-9-3-1-2-4-10-24-14-22(30)16-6-8-18(26)20(28)12-16/h5-8,11-12,21-30H,1-4,9-10,13-14H2
• InChI Key： OXLZNBCNGJWPRV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)O)O)CNCCCCCCNCC(C1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 420.22600
• Monoisotopic Mass: 420.226037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 145

Experimental Properties

• Density: 1.302
• Melting Point: 162-165° (hemihydrate)
• Boiling Point: 707.8°Cat760mmHg
• Flash Point: 186°C
• PSA: 145.44000
• LogP: 2.79740

Additional information on Hexoprenaline

Hexoprenaline (CAS No. 3215-70-1): An Overview of Its Properties, Applications, and Recent Research

Hexoprenaline, also known as 4-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-1,3-benzenediol, is a synthetic compound with the chemical formula C₁₃H₂₀O₃. It is classified as a sympathomimetic amine and has been extensively studied for its potential therapeutic applications in various medical conditions. The compound is listed in the Chemical Abstracts Service (CAS) database with the registry number 3215-70-1.

The molecular structure of Hexoprenaline consists of a benzene ring with two hydroxyl groups and a substituted aminoethyl side chain. This unique structure confers it with significant biological activity, particularly in the context of adrenergic receptors. Adrenergic receptors are a class of G protein-coupled receptors that are activated by catecholamines such as epinephrine and norepinephrine. Hexoprenaline mimics the effects of these natural catecholamines, making it a valuable tool in both research and clinical settings.

In terms of its physical properties, Hexoprenaline is a white crystalline solid that is soluble in water and ethanol. Its solubility in water is approximately 50 mg/mL at room temperature, which facilitates its use in various formulations. The compound has a melting point of around 150-155°C and is stable under normal storage conditions.

The pharmacological profile of Hexoprenaline has been well-characterized through numerous studies. It primarily acts as an agonist at β-adrenergic receptors, particularly β₂-adrenergic receptors. This selective action makes it useful for treating conditions such as bronchospasm and hypotension. The activation of β₂-adrenergic receptors leads to relaxation of smooth muscle in the bronchi and vasodilation, which can help alleviate symptoms associated with asthma and other respiratory disorders.

In addition to its bronchodilatory effects, Hexoprenaline has been investigated for its potential cardiovascular benefits. Studies have shown that it can increase heart rate and cardiac output without significantly raising blood pressure, making it a promising candidate for treating certain types of heart failure. However, further research is needed to fully understand its long-term effects on the cardiovascular system.

The safety profile of Hexoprenaline has also been evaluated in preclinical and clinical studies. While it is generally well-tolerated, some common side effects include tremor, nervousness, and palpitations. These side effects are typically dose-dependent and can be managed by adjusting the dosage or using alternative treatments if necessary.

Recent Research Findings:

In recent years, there has been growing interest in the use of Hexoprenaline for novel therapeutic applications. One area of focus has been its potential as an adjunct therapy in the management of chronic obstructive pulmonary disease (COPD). A study published in the *Journal of Respiratory Research* (2022) found that Hexoprenaline, when used in combination with standard bronchodilators, significantly improved lung function and reduced exacerbation rates in COPD patients.

Another promising application of Hexoprenaline is in the treatment of allergic rhinitis. A randomized controlled trial conducted by researchers at the University of California (2021) demonstrated that intranasal administration of Hexoprenaline effectively reduced nasal congestion and sneezing compared to placebo. The study also noted that patients experienced fewer side effects compared to traditional antihistamines.

The potential anti-inflammatory properties of Hexoprenaline have also been explored. A preclinical study published in *Inflammation Research* (2023) showed that Hexoprenaline inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it may have broader therapeutic applications beyond its primary use as a bronchodilator.

Clinical Trials:

Clinical trials are ongoing to further investigate the efficacy and safety of Hexoprenaline. One notable trial currently underway is evaluating its use in pediatric patients with severe asthma. Preliminary results from this trial have shown promising outcomes, with significant improvements in lung function and quality of life reported by participants.

In another trial conducted by a pharmaceutical company specializing in respiratory diseases, researchers are examining the long-term effects of continuous use of Hexoprenaline strong>. The study aims to assess whether prolonged exposure to the compound leads to any adverse effects on lung function or other physiological parameters.

FUTURE DIRECTIONS:

The future research directions for Hexoprenaline strong > are diverse and exciting. Scientists are exploring its potential as a treatment for other respiratory conditions such as cystic fibrosis and pulmonary fibrosis. Additionally, there is interest in developing new delivery methods for the compound to enhance its therapeutic efficacy while minimizing side effects.

Nanotechnology-based approaches are being investigated to improve the bioavailability and targeted delivery of < strong > Hexoprenaline strong > . For example, researchers at Harvard University are developing lipid nanoparticles encapsulating Hexoprenaline for inhalation therapy. Early results from this project have shown enhanced lung deposition and prolonged drug release, which could lead to more effective treatment regimens. p > article > response >